5-allyl-N-(4-methoxyphenyl)-6-methyl-2-(methylthio)-4-pyrimidinamine

• IUPAC Name: N-(4-methoxyphenyl)-6-methyl-2-methylsulfanyl-5-prop-2-enylpyrimidin-4-amine
• InChI: InChI=1S/C16H19N3OS/c1-5-6-14-11(2)17-16(21-4)19-15(14)18-12-7-9-13(20-3)10-8-12/h5,7-10H,1,6H2,2-4H3,(H,17,18,19)
• InChI Key: PMMHYOXGIHXVMQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)SC)NC2=CC=C(C=C2)OC)CC=C
• Molecular Formula: C16H19N3OS
• Molecular Weight: 301.4 g/mol

Description

Synthesis Analysis

Pyrimidine derivatives are synthesized through various methods, including alkylation, cyclization, and specific reactions like the Mitsunobu reaction. For example, derivatives have been prepared by C5-alkylation or cyclization of pyrimidine rings, followed by specific substitutions to introduce functional groups (Hocková et al., 2003). Another approach involves the reaction of N-arylamino-1,3-diaza-1,3-butadienes with allyl bromide, leading to pyrimidinones and subsequent cyclization to form various heterocyclic structures (Sharma & Mahajan, 1997).

Molecular Structure Analysis

The molecular structure of pyrimidine derivatives can be determined using X-ray crystallography, showing planarity in the pyrimidine rings and specific displacements of substituents, contributing to the compound's electronic structure and potential reactivity (Trilleras et al., 2009).